Cas no 13589-72-5 (5-Chloro-2-hydroxybenzonitrile)

• Product Name: 5-Chloro-2-hydroxybenzonitrile
• CAS No: 13589-72-5
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD00219003
• CID: 134224
• PubChem ID: 2777420
• Update Time: 2025-04-19

5-Chloro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxybenzonitrile
• 4-Chloro-2-cyanophenol
• Benzonitrile,5-chloro-2-hydroxy-
• 2-Cyano-4-chlorophenol
• 2-Hydroxy-5-chlorobenzonitrile
• 5-Chlorosalicylonitrile
• AKOS B029245
• 5-Chloro-2-hydroxybenzonitrile, tech
• 4-Chloro-2-cyanophenol, 5-Chlorosalicylonitrile
• Benzonitrile, 5-chloro-2-hydroxy-
• 5-chloro-2-hydroxybenzenecarbonitrile
• 2-cyano-4-chloro-phenol
• 5-chloro-2-hydroxy-benzonitrile
• XWQDMIXVAYAZGB-UHFFFAOYSA-N
• STK399951
• 6399AA
• SBB055230
• BBL104345
• RP21755
• MFCD00219003
• A886921
• J-514930
• SY063996
• 13589-72-5
• CS-0043964
• Q27455337
• AKOS000313174
• 5-chloro-2-hydroxybenzonitrile, AldrichCPR
• FS-1810
• EN300-126809
• AMY28369
• BP-10147
• 4ZC
• SCHEMBL584161
• DTXSID00380516
• AC-23050
• Benzonitrile, 5-?chloro-?2-?hydroxy-
• FT-0620253
• benzenecarbonitrile, 3-chloro-6-hydroxy-
• DB-012846

• MDL： MFCD00219003
• Inchi： 1S/C7H4ClNO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H
• InChI Key： XWQDMIXVAYAZGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-167 ºC
• Boiling Point: 269.4±25.0 ºC (760 Torr),
• Flash Point: 116.7±23.2 ºC,
• Refractive Index: 1.611
• Solubility: Very slightly soluble (0.75 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.91728

5-Chloro-2-hydroxybenzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles